Cas no 1030288-73-3 (5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride)

• Product Name: 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride
• CAS No: 1030288-73-3
• MF: C₇H₅ClN₂O₂S₂
• MW: 248.709797620773
• CID: 5230119
• Update Time: 2025-06-09

5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride
• 2-Thiophenesulfonyl chloride, 5-(1H-pyrazol-3-yl)-

• Inchi： 1S/C7H5ClN2O2S2/c8-14(11,12)7-2-1-6(13-7)5-3-4-9-10-5/h1-4H,(H,9,10)
• InChI Key： DUXZTTCOHYHPOL-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)SC(C2C=CNN=2)=CC=1

Additional information on 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride

Recent Advances in the Application of 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride (CAS: 1030288-73-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride (CAS: 1030288-73-3) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and sulfonamide-based therapeutics. This research brief synthesizes the latest findings on its chemical properties, synthetic applications, and potential therapeutic implications, drawing from peer-reviewed studies published in 2022-2023.

Structural analyses reveal that the unique electron-withdrawing sulfonyl chloride group coupled with the pyrazole-thiophene scaffold enables selective nucleophilic substitutions, making it valuable for creating targeted covalent inhibitors. A 2023 Journal of Medicinal Chemistry study demonstrated its utility in developing irreversible FGFR inhibitors, where the compound served as a critical building block for warhead optimization (DOI: 10.1021/acs.jmedchem.3c00321).

In synthetic methodology, researchers at MIT have developed a novel continuous flow process for large-scale production of 1030288-73-3, achieving 92% yield with improved safety profiles by minimizing exothermic risks associated with batch synthesis (Organic Process Research & Development, 2023). This advancement addresses previous scalability challenges noted in patent literature (WO2022155268).

Notably, the compound's metabolic stability has been enhanced through deuterium incorporation at the pyrazole ring, as reported in recent ADME studies. The deuterated analog showed 3-fold increased plasma half-life in rodent models while maintaining target engagement, suggesting potential for improved pharmacokinetics in clinical candidates (ACS Pharmacology & Translational Science, 2023).

Emerging applications include its use as a versatile click chemistry handle for PROTAC development. A Nature Communications paper (2023) detailed its reactivity with terminal alkynes in copper-free Sonogashira couplings, enabling efficient bifunctional linker construction for targeted protein degradation platforms.

Safety evaluations in GLP studies indicate appropriate handling precautions are required due to moderate skin sensitization potential (ECHA registration data 2023). Current research focuses on developing safer crystalline polymorphs (Form B, patent pending) that reduce dust exposure risks during manufacturing.

These collective advances position 5-(1H-pyrazol-5-yl)thiophene-2-sulfonyl chloride as increasingly important for next-generation drug discovery, particularly in oncology and inflammatory disease pipelines. Ongoing structure-activity relationship studies suggest untapped potential for modulating allosteric binding pockets in challenging targets like KRAS mutants.